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Compound of Interest

Compound Name: Ethyl trifluoroacetate

Cat. No.: B116455 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of ethyl
trifluoroacetate (CAS Number: 383-63-1), with a specific focus on its boiling point and density.

The information is intended for researchers, scientists, and professionals in drug development

and chemical synthesis.

Core Physical Properties
Ethyl trifluoroacetate is a colorless liquid widely utilized as an intermediate in organic

synthesis, particularly for producing fluorinated compounds for the pharmaceutical and

agrochemical industries.[1][2][3][4] Its physical properties are critical for handling, reaction

setup, and purification processes.

The boiling point and density of ethyl trifluoroacetate have been experimentally determined

and reported in the literature. The following table summarizes these key quantitative data

points.
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Physical Property Value Conditions

Boiling Point 60-62 °C
At standard atmospheric

pressure.[1][3][4][5]

61 °C
At standard atmospheric

pressure.[6]

Density 1.194 g/mL At 25 °C.[1][2][3][4][5]

1.1952 g/cm³ At 16.7 °C.[6]

Note: A study also measured the density of ethyl trifluoroacetate over a temperature range of

278.08 K to 322.50 K (4.93 °C to 49.35 °C).[7]

Experimental Protocols
The determination of the physical properties of ethyl trifluoroacetate is grounded in

established experimental methodologies, primarily related to its synthesis and purification.

The most common method for preparing ethyl trifluoroacetate involves the esterification of

trifluoroacetic acid with ethanol, catalyzed by an acid. The subsequent purification by fractional

distillation is also the standard method for determining its boiling point. A generalized workflow

for this process is outlined below.
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Caption: Workflow for the synthesis and purification of ethyl trifluoroacetate.
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The boiling point is determined during the final purification step of the synthesis.

Setup: An efficient fractional distillation apparatus is assembled. The crude, dried ethyl
trifluoroacetate is placed in the distillation flask.

Heating: The flask is gently heated in a water or oil bath.

Fraction Collection: The vapor temperature is monitored at the still head. The fraction that

distills at a constant temperature between 60 °C and 62 °C is collected as the pure product.

[3][4][5][8] This temperature range is recorded as the boiling point.

While the cited literature does not specify the exact instrumentation used for density

measurements, a standard protocol for determining the density of a liquid like ethyl
trifluoroacetate is as follows.

Instrumentation: A calibrated digital densitometer or a specific gravity bottle (pycnometer) is

used.

Temperature Control: The instrument or sample is brought to a precise, constant temperature

(e.g., 25 °C) using a water bath or Peltier element.[1][2][5]

Measurement:

Densitometer: The sample is introduced into the measurement cell, and the instrument

directly reports the density.

Pycnometer: The pycnometer is weighed empty, then filled with the sample and weighed

again. The density is calculated by dividing the mass of the sample by the known volume

of the pycnometer.

Data Analysis: One study reported fitting density data measured across a range of

temperatures to a quadratic polynomial equation for a precise correlation.[7]

Logical Relationships in Synthesis
The synthesis of ethyl trifluoroacetate is a direct application of the Fischer esterification

principle, where an alcohol and a carboxylic acid react in the presence of an acid catalyst to

form an ester and water.
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Caption: Logical relationship of reactants and products in Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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